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Compound of Interest

Compound Name: (E/Z)-Ozagrel sodium

Cat. No.: B12402272

Technical Support Center: (E/Z)-Ozagrel Sodium

This guide provides detailed information on the proper storage and handling of (E/Z)-Ozagrel
sodium powder and its stock solutions to ensure the stability and efficacy of the compound for
research purposes.

Frequently Asked Questions (FAQSs)
(E/Z)-Ozagrel Sodium Powder

Q1: How should I store the lyophilized (E/Z)-Ozagrel sodium powder upon receipt?

Al: Upon receipt, the lyophilized powder should be stored at -20°C. Under these conditions, it
is stable for up to three years[1][2].

Q2: Can | store the powder at room temperature for a short period?

A2: While short-term shipping at room temperature is common, for long-term stability, it is
crucial to store the powder at -20°C as recommended[1]. One supplier of a related compound,
Ozagrel hydrochloride, suggests room temperature storage, but the most common
recommendation for the sodium salt is freezing[3].

(ElZ)-Ozagrel Sodium Stock Solutions

Q1: What is the recommended solvent for preparing stock solutions?
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Al: Dimethyl sulfoxide (DMSQO) and water are common solvents for preparing Ozagrel sodium
stock solutions[1][4]. For in vivo experiments, complex solvent systems including DMSO,
PEG300, Tween-80, and saline may be used[5]. It is important to use fresh, moisture-free
DMSO, as absorbed moisture can reduce the solubility of the compound[2][6].

Q2: How should I store the prepared stock solutions?

A2: For optimal stability, stock solutions should be aliquoted into single-use vials to prevent
repeated freeze-thaw cycles and stored at -80°C or -20°C[2][7].

Q3: What is the stability of stock solutions at different temperatures?

A3: The stability of stock solutions is dependent on the storage temperature. Solutions in
DMSO stored at -80°C are stable for 6 months to 2 years, while at -20°C they are stable for 1
month to 1 year[1][2][5][7].

Data Presentation: Storage Conditions and Stability

Storage Stability

Form Solvent ] Citations
Temperature Period
Powder - -20°C 3 years [1][2]
, 6 months - 2
Stock Solution DMSO -80°C [11051[7]
years
Stock Solution DMSO -20°C 1 month - 1 year [21151[7]

Experimental Protocol: Preparing a Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Ozagrel sodium in DMSO.
Materials:

e (ElZ)-Ozagrel sodium powder

e Anhydrous, high-purity DMSO

» Sterile, polypropylene microcentrifuge tubes or cryovials
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o Calibrated micropipettes
e \ortex mixer and/or sonicator
Procedure:

o Equilibration: Allow the vial of Ozagrel sodium powder to equilibrate to room temperature for
15-20 minutes before opening to prevent condensation of moisture.

o Calculation: Determine the required volume of DMSO to add to a specific mass of Ozagrel
sodium powder to achieve the desired concentration. The molecular weight of Ozagrel
sodium is 250.23 g/mol [1][4][8].

o Example for 1 mg of powder to make a 10 mM solution:
» Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
= Volume (L) =0.001 g/ (0.010 mol/L * 250.23 g/mol ) = 0.0003996 L
» Volume (uL) = 399.6 pL

o Dissolution: Add the calculated volume of DMSO to the vial containing the Ozagrel sodium

powder.

e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If
precipitation or phase separation occurs, gentle warming and/or sonication can be used to
aid dissolution[5][7].

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution
into single-use aliquots in sterile cryovials[7]. Store the aliquots at -80°C for long-term
storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year)[2][5][7].

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Powder appears clumpy or

moist

Improper storage, exposure to
humidity.

Ensure the vial is tightly sealed
and stored at -20°C. Allow the
vial to warm to room
temperature before opening to
prevent moisture
condensation.

Difficulty dissolving the powder

Incorrect solvent, low-quality

solvent, or insufficient mixing.

Use fresh, high-purity DMSO
as moisture can reduce
solubility[2][6]. Use a vortex
mixer or sonicator to aid
dissolution. Gentle warming

can also be applied[5][7].

Precipitate forms in stock

solution upon freezing

Solution may be
supersaturated, or the solvent

has absorbed water.

Warm the solution gently and
sonicate to redissolve the
precipitate before use. Ensure
you are using anhydrous
DMSO. Consider preparing a
slightly lower concentration

stock solution.

Loss of compound activity in

experiments

Improper storage, repeated
freeze-thaw cycles, or
exposure to light (if light-

sensitive).

Always aliquot stock solutions
into single-use vials to avoid
freeze-thaw cycles[7]. Store
solutions protected from light if
light sensitivity is a concern.
Use the solution within the

recommended stability period.

Inconsistent experimental

results

Inaccurate concentration of
stock solution due to weighing
errors or incomplete

dissolution.

Use a calibrated balance for
accurate weighing. Ensure the
compound is fully dissolved
before making further dilutions.
Prepare fresh working
solutions for each

experiment[5][7].

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.selleckchem.com/products/ozagrel-hydrochloride.html
https://www.selleckchem.com/products/Ozagrel.html
https://www.medchemexpress.com/Ozagrel.html
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.medchemexpress.com/Ozagrel.html
https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Visualizations
d Powder Handling h
Receive (E/Z)-Ozagrel
Sodium Powder

Store Powder at -20°C

(Up to 3 years)

J

Stock Solution Handling

CDrepare Stock Solutiorj

(e.g., in DMSO)

Aliquot into Single-Use Vials

Recommended

Long-term Storage Short-term Storage
-80°C (6 mo - 2 yr) -20°C (1 mo - 1 yr)

Use in Experiment
(Prepare fresh working solutions)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b12402272?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Caption: Logical workflow for handling and storing (E/Z)-Ozagrel sodium.
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Caption: Experimental workflow for preparing Ozagrel sodium stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [How to store (E/Z)-Ozagrel sodium powder and stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402272#how-to-store-e-z-ozagrel-sodium-powder-
and-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

